Tin powder Tin powder Tin is a natural element in the earth's crust. It is a soft, white, silvery metal that does not dissolve in water. It is present in brass, bronze, pewter, and some soldering materials. Tin metal is used to line cans for food, beverages, and aerosols. Tin can combine with other chemicals to form compounds. Combinations with chemicals like chlorine, sulfur, or oxygen are called inorganic tin compounds (i. e. , stannous chloride, stannous sulfide, stannic oxide). These are used in toothpaste, perfumes, soaps, food additives and dyes. Tin also can combine with carbon to form organotin compounds (i. e. , dibutyltin, tributyltin, triphenyltin). These compounds are used to make plastics, food packages, plastic pipes, pesticides, paints, and pest repellents. Tin metal, and inorganic and organic tin compounds can be found in the air, water, and soil near places where they are naturally present in the rocks, or where they are mined, manufactured, or used.
Tin is a metallic element with atomic symbol Sn, atomic number 50, and atomic weight 118.71.
White TIN is an almost silver-white, ductile, malleable, lustrous solid. mp 232° C, bp: 2507°C. Density: 7.3 g/cm3. Pure white tin becomes non-metallic powdery gray tin if held for a sustained period at temperatures less than 13°C.
Brand Name: Vulcanchem
CAS No.: 7440-31-5
VCID: VC0038182
InChI: InChI=1S/Sn
SMILES: [Sn]
Molecular Formula: Sn
Molecular Weight: 118.71 g/mol

Tin powder

CAS No.: 7440-31-5

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VCID: VC0038182

Molecular Formula: Sn

Molecular Weight: 118.71 g/mol

Tin powder - 7440-31-5

CAS No. 7440-31-5
Product Name Tin powder
Molecular Formula Sn
Molecular Weight 118.71 g/mol
IUPAC Name tin
Standard InChI InChI=1S/Sn
Standard InChIKey ATJFFYVFTNAWJD-UHFFFAOYSA-N
Impurities Impurities: Antimony; arsenic; bismuth; cadmium; copper; iron; lead; nickel and cobalt; sulfur; zinc; silver /From table/
SMILES [Sn]
Canonical SMILES [Sn]
Boiling Point 4545 °F at 760 mm Hg (NIOSH, 2016)
2507 °C
2260 °C
4545°F
Colorform Cubic (gray); tetragonal (white); rhomboidal (tin brittle)
Almost silver-white, lustrous soft, very malleable & ductile metal; only slightly tenacious; easily powdered; when bent emits crackling "tin cry"; brittle @ 200 °C; brinell hardness 2.9; at -40 °C crumbles to gray amorphous powder (gray tin); slowly changes back above 20 °C to white tin
Density 7.28 (NIOSH, 2016)
7.265 (white); 5.769 (gray)
7.2 g/cm³
7.28
Melting Point 449 °F (NIOSH, 2016)
231.9 °C
449°F
Physical Description White TIN is an almost silver-white, ductile, malleable, lustrous solid. mp 232° C, bp: 2507°C. Density: 7.3 g/cm3. Pure white tin becomes non-metallic powdery gray tin if held for a sustained period at temperatures less than 13°C.
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals, OtherSolid; OtherSolid; OtherSolid, Liquid
WHITE CRYSTALLINE POWDER.
Gray to almost silver-white, ductile, malleable, lustrous solid.
Appearance and odor vary depending upon the specific organotin compound.
Description Tin is a natural element in the earth's crust. It is a soft, white, silvery metal that does not dissolve in water. It is present in brass, bronze, pewter, and some soldering materials. Tin metal is used to line cans for food, beverages, and aerosols. Tin can combine with other chemicals to form compounds. Combinations with chemicals like chlorine, sulfur, or oxygen are called inorganic tin compounds (i. e. , stannous chloride, stannous sulfide, stannic oxide). These are used in toothpaste, perfumes, soaps, food additives and dyes. Tin also can combine with carbon to form organotin compounds (i. e. , dibutyltin, tributyltin, triphenyltin). These compounds are used to make plastics, food packages, plastic pipes, pesticides, paints, and pest repellents. Tin metal, and inorganic and organic tin compounds can be found in the air, water, and soil near places where they are naturally present in the rocks, or where they are mined, manufactured, or used.
Tin is a metallic element with atomic symbol Sn, atomic number 50, and atomic weight 118.71.
White TIN is an almost silver-white, ductile, malleable, lustrous solid. mp 232° C, bp: 2507°C. Density: 7.3 g/cm3. Pure white tin becomes non-metallic powdery gray tin if held for a sustained period at temperatures less than 13°C.
Shelf Life STABLE IN AIR, BUT WHEN IN POWDER FORM IT OXIDIZES, ESP IN PRESENCE OF MOISTURE
stablilizes <18 °C
Solubility Insoluble (NIOSH, 2016)
SOL IN HYDROCHLORIC ACID, SULFURIC ACID, AQUA REGIA, ALKALI; SLIGHTLY SOL IN DIL NITRIC ACID; INSOL IN WATER
Solubility in water: none
Insoluble
Synonyms STANNUM;TITRISOL TIN(IV);TIN ORE CONCENTRATE;TIN POWDER;TIN SINGLE ELEMENT PLASMA STANDARD;TIN SINGLE ELEMENT STANDARD;TIN STANDARD;TIN STANDARD SOLUTION
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
1 Pa @ 1224 °C
0 mmHg (approx)
PubChem Compound 5352426
Last Modified Nov 11 2021
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